Cas no 32740-31-1 (n-Hexane-1,1,1,2,2,3,3-d7)

• Product Name: n-Hexane-1,1,1,2,2,3,3-d7
• CAS No: 32740-31-1
• MF: C₆H₁₄
• MW: 93.218493938446
• CID: 1066282
• PubChem ID: 524601
• Update Time: 2025-10-28

n-Hexane-1,1,1,2,2,3,3-d7 Chemical and Physical Properties

Names and Identifiers

• n-Hexane-1,1,1,2,2,3,3-d7
• 1,1,1,2,2,3,3-heptadeuterio-hexane

• Inchi： 1S/C6H14/c1-3-5-6-4-2/h3-6H2,1-2H3/i1D3,3D2,5D2
• InChI Key： VLKZOEOYAKHREP-HJHJEWFGSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])[2H])CCC

Computed Properties

• Exact Mass: 93.153487668g/mol
• Monoisotopic Mass: 93.153487668g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 12
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on n-Hexane-1,1,1,2,2,3,3-d7

Research Brief on 32740-31-1 and n-Hexane-1,1,1,2,2,3,3-d7 in Chemical and Biomedical Applications

Recent advancements in the field of chemical and biomedical research have highlighted the significance of specialized compounds such as 32740-31-1 and deuterated solvents like n-Hexane-1,1,1,2,2,3,3-d7. These compounds play critical roles in analytical chemistry, drug development, and metabolic studies. This research brief synthesizes the latest findings and applications of these substances, providing insights into their utility and future potential.

The compound 32740-31-1, a chemical entity with specific pharmacological properties, has been the subject of recent investigations in drug discovery pipelines. Studies have explored its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Its structural features make it a promising candidate for further optimization in medicinal chemistry programs.

n-Hexane-1,1,1,2,2,3,3-d7, a deuterated form of n-hexane, has gained attention as an invaluable tool in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The incorporation of deuterium atoms enhances the compound's utility as an internal standard and solvent in analytical applications. Recent publications have demonstrated its effectiveness in improving signal resolution and reducing background interference in complex biological matrices.

In metabolic studies, researchers have employed n-Hexane-1,1,1,2,2,3,3-d7 to track lipid metabolism pathways with unprecedented precision. The deuterium labeling allows for clear distinction between endogenous and exogenous compounds in tracer experiments. This application has proven particularly valuable in obesity research and lipid metabolism disorders.

Recent synthetic chemistry approaches have focused on improving the production efficiency of both 32740-31-1 and n-Hexane-1,1,1,2,2,3,3-d7. Novel catalytic methods and purification techniques have been developed to enhance yield and isotopic purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate broader adoption in both academic and industrial settings.

Safety profiles and handling protocols for these compounds have been updated based on recent toxicological studies. While 32740-31-1 shows promising therapeutic indices in preclinical models, n-Hexane-1,1,1,2,2,3,3-d7 requires careful handling due to its volatility, despite its reduced flammability compared to the non-deuterated form. Current guidelines emphasize proper ventilation and personal protective equipment when working with these substances.

The pharmaceutical industry has shown increasing interest in 32740-31-1 as a potential scaffold for new drug candidates. Computational modeling studies have identified several derivatives with improved pharmacokinetic properties, suggesting potential clinical applications in the coming years. Meanwhile, the analytical applications of n-Hexane-1,1,1,2,2,3,3-d7 continue to expand, with recent adaptations in proteomics and metabolomics workflows.

Future research directions include exploring the combination of these compounds in integrated drug development platforms. The unique properties of n-Hexane-1,1,1,2,2,3,3-d7 may facilitate the characterization of 32740-31-1 derivatives during the drug discovery process. Additionally, ongoing studies are investigating the environmental impact and biodegradation pathways of these compounds to ensure sustainable use.

In conclusion, 32740-31-1 and n-Hexane-1,1,1,2,2,3,3-d7 represent important tools in contemporary chemical and biomedical research. Their diverse applications and ongoing development highlight the dynamic nature of this field. Continued investment in research and development is expected to yield further innovations and applications for these specialized compounds.